Cas no 2649035-27-6 (2-chloro-3-(isocyanatomethyl)pyridine)

• Product Name: 2-chloro-3-(isocyanatomethyl)pyridine
• CAS No: 2649035-27-6
• MF: C₇H₅ClN₂O
• MW: 168.5804002285
• CID: 6465935
• PubChem ID: 165883673
• Update Time: 2025-07-22

2-chloro-3-(isocyanatomethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-chloro-3-(isocyanatomethyl)pyridine
• EN300-1976831
• 2649035-27-6

• Inchi： 1S/C7H5ClN2O/c8-7-6(4-9-5-11)2-1-3-10-7/h1-3H,4H2
• InChI Key： BGYYUYDVSYXKPN-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CN=1)CN=C=O

Computed Properties

• Exact Mass: 168.0090405g/mol
• Monoisotopic Mass: 168.0090405g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 42.3Ų

Additional information on 2-chloro-3-(isocyanatomethyl)pyridine

Professional Introduction to 2-chloro-3-(isocyanatomethyl)pyridine (CAS No. 2649035-27-6)

2-chloro-3-(isocyanatomethyl)pyridine, with the CAS number 2649035-27-6, is a significant compound in the field of pharmaceutical chemistry and organic synthesis. This heterocyclic compound features a pyridine core substituted with a chloro group at the 2-position and an isocyanatomethyl group at the 3-position. Its unique structural attributes make it a valuable intermediate in the development of various pharmacologically active molecules.

The< strong>isocyanatomethyl functional group in this compound is particularly noteworthy, as it serves as a versatile handle for further chemical modifications. This group can undergo reactions such as nucleophilic addition, cycloadditions, and polymerization, enabling the synthesis of complex molecular architectures. In recent years, there has been growing interest in leveraging such reactive sites to develop novel therapeutic agents.

One of the most compelling applications of 2-chloro-3-(isocyanatomethyl)pyridine lies in its role as a building block for drug discovery. Researchers have utilized this compound to construct novel scaffolds that exhibit< strong>antimicrobial,< strong>anti-inflammatory, and< strong>anticancerproperties. For instance, studies have demonstrated that derivatives of this compound can interact with biological targets such as kinases and proteases, which are implicated in various disease pathways.

In the realm of medicinal chemistry, the< strong>chloro substituent on the pyridine ring plays a crucial role in modulating the electronic properties and metabolic stability of drug candidates. The presence of this electron-withdrawing group can enhance binding affinity to biological receptors while also influencing drug distribution and excretion profiles. Recent advances in computational chemistry have enabled more precise predictions of these effects, allowing for more efficient drug design processes.

The< strong>pyridine core itself is a privileged scaffold in pharmaceutical development due to its prevalence in bioactive natural products and approved drugs. Its aromaticity and ability to form hydrogen bonds make it an excellent platform for designing molecules with high target affinity. The combination of these features in 2-chloro-3-(isocyanatomethyl)pyridine makes it particularly attractive for medicinal chemists seeking to develop next-generation therapeutics.

Recent research has highlighted the utility of this compound in the synthesis of macrocyclic compounds, which are known for their potential in drug delivery systems. By incorporating 2-chloro-3-(isocyanatomethyl)pyridine into iterative reactions such as cycloadditions or condensations, researchers have been able to generate complex cyclic structures with tunable properties. These macrocycles show promise in applications ranging from enzyme inhibition to targeted drug delivery.

The< strong>isocyanatomethyl group also opens up possibilities for polymerization reactions, leading to the development of novel polymeric materials with specific functionalities. These polymers can be tailored for applications such as coatings, adhesives, or even biodegradable scaffolds for tissue engineering. The ability to incorporate bioactive moieties into these polymers via post-polymerization modifications further expands their potential utility.

In conclusion, 2-chloro-3-(isocyanatomethyl)pyridine (CAS No. 2649035-27-6) is a multifaceted compound with significant implications for pharmaceutical research and industrial applications. Its unique structural features enable diverse synthetic pathways and functionalizations, making it an indispensable tool for chemists and biologists alike. As our understanding of molecular interactions continues to evolve, compounds like this will undoubtedly play a pivotal role in shaping the future of drug discovery and material science.